Isothiazol-4-ylmethanamine dihydrochloride
Description
Isothiazol-4-ylmethanamine dihydrochloride is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is an organic compound that is commonly used as a reagent in various chemical reactions. This compound has a wide range of applications in the field of scientific research, including its use in drug discovery and development.
Scientific Research Applications
Antioxidant Properties
Thiazoles, including our compound of interest, have been investigated for their antioxidant potential. Antioxidants play a crucial role in neutralizing harmful free radicals, thereby protecting cells from oxidative damage. Research suggests that (1,2-thiazol-4-yl)methanamine dihydrochloride may exhibit antioxidant activity, making it relevant for health and disease prevention .
Analgesic Effects
Analgesics are substances that alleviate pain. While more studies are needed, thiazole derivatives have shown promise as potential analgesic agents. Researchers have explored their ability to modulate pain pathways, making them intriguing candidates for pain management .
Anti-Inflammatory Activity
Inflammation is a complex process involved in various diseases. Thiazoles, including our compound, have been studied for their anti-inflammatory effects. By targeting inflammatory pathways, they may contribute to reducing inflammation and associated symptoms .
Antimicrobial and Antifungal Properties
Thiazoles exhibit antimicrobial and antifungal activities. They have been evaluated against various pathogens, including bacteria and fungi. The compound’s unique structure may allow it to interact with microbial targets, making it a potential candidate for drug development .
Neuroprotective Potential
Neuroprotective agents safeguard neurons from damage and degeneration. Some thiazole derivatives have demonstrated neuroprotective effects in preclinical studies. These compounds may help prevent or slow down neurodegenerative conditions .
Antitumor and Cytotoxic Activity
Thiazoles have attracted attention as potential antitumor agents. Researchers have synthesized derivatives with cytotoxic effects on tumor cells. For instance, a specific thiazole compound showed potent activity against prostate cancer cells . Further investigations are needed to explore its full potential.
properties
IUPAC Name |
1,2-thiazol-4-ylmethanamine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6N2S.2ClH/c5-1-4-2-6-7-3-4;;/h2-3H,1,5H2;2*1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ULVDSXVJXBNNIZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NS1)CN.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8Cl2N2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.09 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Isothiazol-4-ylmethanamine dihydrochloride | |
CAS RN |
2193067-17-1 |
Source
|
| Record name | 1-(1,2-thiazol-4-yl)methanamine dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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